Cas no 850567-98-5 ((4-isopropylsulfonylphenyl)boronic acid)

• Product Name: (4-isopropylsulfonylphenyl)boronic acid
• CAS No: 850567-98-5
• MF: C₉H₁₃BO₄S
• MW: 228.073121786118
• MDL: MFCD06659866
• CID: 719863
• PubChem ID: 44119327
• Update Time: 2024-10-26

(4-isopropylsulfonylphenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Isopropylsulphonyl)benzeneboronic acid
• 4-Isopropylsulfonylbenzeneboronic acid
• (4-(Isopropylsulfonyl)phenyl)boronic acid
• (4-propan-2-ylsulfonylphenyl)boronic acid
• 4-Isopropylsulfonylphenylboronic acid
• Boronic acid,B-[4-[(1-methylethyl)sulfonyl]phenyl]-
• 4-(ISOPROPYLSULFONYLPHENYL)BORONIC ACID
• 4-(isopropylsulfonyl)phenylboronic acid
• boronic acid, b-[4-[(1-methylethyl)sulfonyl]phenyl]-
• Boronic acid, [4-[(1-methylethyl)sulfonyl]phenyl]-
• IGJLXIUSOMMUIV-UHFFFAOYSA-N
• ZX-
• (4-isopropylsulfonylphenyl)boronic acid
• B-[4-[(1-Methylethyl)sulfonyl]phenyl]boronic acid (ACI)
• Boronic acid, [4-[(1-methylethyl)sulfonyl]phenyl]- (9CI)
• [4-(Propane-2-sulfonyl)phenyl]boronic acid
• [4-[(1-Methylethyl)sulfonyl]phenyl]boronic acid
• 4-(Isopropylsulphonyl)benzeneboronic acid 97+%
• SY019155
• CS-M3190
• {4-[(1-methylethyl)sulfonyl]phenyl}boronic acid
• AB26505
• DTXSID10657140
• (4-isopropylsulfonylphenyl) boronic acid
• DB-010627
• MFCD06659866
• AKOS015890309
• 4-(Isopropylsulfonylphenyl)boronic acid, AldrichCPR
• 4-Boronophenyl isopropyl sulphone
• 4-(propane-2-sulfonyl)phenyl boronic acid
• C9H13BO4S
• 4-(Isopropylsulphonyl)benzeneboronicacid
• 4-(propane-2-sulfonyl)phenylboronic acid
• SCHEMBL387800
• 850567-98-5
• 4-Isopropylsulfonylbenzeneboronic acid(contains varying amounts of Anhydride)
• 4-[(Prop-2-yl)sulphonyl]benzeneboronic acid
• PS-9567

• MDL： MFCD06659866
• Inchi： 1S/C9H13BO4S/c1-7(2)15(13,14)9-5-3-8(4-6-9)10(11)12/h3-7,11-12H,1-2H3
• InChI Key： IGJLXIUSOMMUIV-UHFFFAOYSA-N
• SMILES： O=S(C(C)C)(C1C=CC(B(O)O)=CC=1)=O

Computed Properties

• Exact Mass: 228.06300
• Monoisotopic Mass: 228.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83

Experimental Properties

• Density: 1.29
• Melting Point: 126-128
• Boiling Point: 443.1℃ at 760 mmHg
• Flash Point: 221.8°C
• Refractive Index: 1.546
• PSA: 82.98000
• LogP: 0.62930

(4-isopropylsulfonylphenyl)boronic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters